Cas no 128421-86-3 (Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester)

Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester structure
128421-86-3 structure
Product Name:Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester
CAS No:128421-86-3
MF:C10H20N2O4
MW:232.276803016663
CID:1222565
PubChem ID:10889780
Update Time:2025-04-20

Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, methyl ester
    • N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-glycine methyl ester
    • C10H20N2O4
    • Methyl (2-((tert-butoxycarbonyl)amino)ethyl)glycinate
    • methyl 2-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)amino]acetate
    • 2-(boc-amino)ethylglycine methyl ester
    • 128421-86-3
    • (2-tert-Butoxycarbonylamino-ethylamino)-acetic acid methyl ester
    • methyl N-(2-(tert-butyloxycarbonyl)aminoethyl)glycinate
    • VIEPTRFLRKGQQM-UHFFFAOYSA-N
    • SCHEMBL2153058
    • G72609
    • METHYL 2-({2-[(TERT-BUTOXYCARBONYL)AMINO]ETHYL}AMINO)ACETATE
    • Inchi: 1S/C10H20N2O4/c1-10(2,3)16-9(14)12-6-5-11-7-8(13)15-4/h11H,5-7H2,1-4H3,(H,12,14)
    • InChI Key: VIEPTRFLRKGQQM-UHFFFAOYSA-N
    • SMILES: O(C(NCCNCC(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 232.14230712g/mol
  • Monoisotopic Mass: 232.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 76.7Ų

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